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Compound of Interest

Compound Name: CBPD-409

Cat. No.: B12362870

Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of

CBPD-409, a potent and selective degrader of the histone acetyltransferases CBP and p300.

[1] Adherence to these procedures is critical for maintaining a safe laboratory environment and

ensuring regulatory compliance.

Hazard Assessment
According to the Safety Data Sheet (SDS), CBPD-409 (CAS No. 3037549-86-0) is not

classified as a hazardous substance or mixture.[2] However, as with all laboratory chemicals, it

should be handled with care, and appropriate personal protective equipment (PPE), including

gloves, and eye protection, should be worn at all times.

General Handling and Spill Management
In the event of a spill, the following procedures should be followed:

For solid CBPD-409: Gently sweep the material to avoid dust formation and place it in a

designated, labeled waste container.
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For CBPD-409 in solution: Absorb the spill with an inert, non-combustible material such as

vermiculite, sand, or earth.[2]

Decontamination: Clean the spill area thoroughly with alcohol.[2]

Disposal of Unused CBPD-409
For the disposal of unused or waste CBPD-409, the primary recommendation is to follow your

institution's specific chemical waste disposal guidelines. Even for non-hazardous materials,

institutional policies often require that all chemical waste be disposed of through the

Environmental Health and Safety (EHS) office.

Recommended Disposal Protocol:

Containerize: Place the solid CBPD-409 waste or absorbed liquid waste into a clearly

labeled, sealed container.

Labeling: The label should include the chemical name ("CBPD-409"), CAS number

(3037549-86-0), and note that it is non-hazardous.

Contact EHS: Arrange for a pickup of the chemical waste through your institution's EHS

department.

Disposal of Empty Containers
Empty containers that previously held CBPD-409 should be managed as follows:

Triple Rinse: Rinse the container three times with a suitable solvent (e.g., ethanol or another

solvent in which CBPD-409 is soluble).

Collect Rinsate: The rinsate from this process should be collected and disposed of as

chemical waste through your institution's EHS program.

Deface Label: Completely remove or deface the original label on the empty container.

Final Disposal: Dispose of the clean, defaced container in the regular laboratory glass or

plastic recycling, as appropriate.
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Quantitative Data Summary
Property Value Reference

CAS Number 3037549-86-0

Molecular Formula C46H52F2N10O5

Hazard Classification
Not a hazardous substance or

mixture

Experimental Protocols
The disposal procedures outlined above are based on standard laboratory safety protocols for

non-hazardous chemical waste and information derived from the Safety Data Sheet for CBPD-
409.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of CBPD-
409 and its containers.
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Caption: Disposal workflow for CBPD-409 waste and empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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